2,5-Dinitropyrazole-3-carboxylic acid

• CAS RN: 198348-93-5
• Molecular Formula: C4H2N4O6
• Molecular Weight: 202.08 g/mol
• IUPAC Name: 2,5-dinitropyrazole-3-carboxylic acid
• InChI: InChI=1S/C4H2N4O6/c9-4(10)2-1-3(7(11)12)5-6(2)8(13)14/h1H,(H,9,10)
• InChI Key: YUTQKBVUGMRGLR-UHFFFAOYSA-N
• SMILES: C1=C(N(N=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)O
• synonyms: 1H-Pyrazole-5-carboxylicacid,1,3-dinitro-(9CI)

Description

2,5-Dinitropyrazole-3-carboxylic acid (DNP) is a chemical compound that has gained significant attention among researchers due to its unique properties. DNP is a highly energetic material that has been used in various scientific applications, including as an explosive, propellant, and pyrotechnic. However, DNP is also known for its potential as a new generation of high-energy density materials (HEDMs).

Mechanism Of Action

2,5-Dinitropyrazole-3-carboxylic acid releases energy through a highly exothermic decomposition reaction. The reaction releases nitrogen gas, carbon dioxide, and water vapor, along with a significant amount of heat. The energy released during the decomposition of 2,5-Dinitropyrazole-3-carboxylic acid is higher than that of traditional explosives, making it a potential candidate for high-energy density applications.

Biochemical And Physiological Effects

Due to its explosive nature, 2,5-Dinitropyrazole-3-carboxylic acid has not been studied extensively for its biochemical and physiological effects. However, studies have shown that exposure to 2,5-Dinitropyrazole-3-carboxylic acid can cause irritation to the eyes, skin, and respiratory system.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2,5-Dinitropyrazole-3-carboxylic acid in lab experiments is its high energy density. 2,5-Dinitropyrazole-3-carboxylic acid can release a large amount of energy in a small amount of space, making it ideal for applications where space is limited. However, 2,5-Dinitropyrazole-3-carboxylic acid is also highly sensitive to shock and friction, making it difficult to handle and store.

Future Directions

There are several future directions for the study of 2,5-Dinitropyrazole-3-carboxylic acid. One potential area of research is the development of new synthesis methods that can yield higher purity and yield of 2,5-Dinitropyrazole-3-carboxylic acid. Additionally, researchers can explore the potential of 2,5-Dinitropyrazole-3-carboxylic acid as an energetic binder in composite propellants. Another area of research is the study of 2,5-Dinitropyrazole-3-carboxylic acid's potential as a high-energy density material in batteries and fuel cells.
Conclusion:
In conclusion, 2,5-Dinitropyrazole-3-carboxylic acid is a highly energetic material that has gained significant attention among researchers due to its unique properties. 2,5-Dinitropyrazole-3-carboxylic acid has been extensively studied for its potential as a high-energy density material, and its applications range from propellants to batteries. Although 2,5-Dinitropyrazole-3-carboxylic acid has limitations due to its explosive nature, it remains a promising area of research for the development of new high-energy density materials.

Synthesis Methods

2,5-Dinitropyrazole-3-carboxylic acid can be synthesized through various methods, including nitration, diazotization, and condensation. The most common method used for the synthesis of 2,5-Dinitropyrazole-3-carboxylic acid is the nitration of pyrazole-3-carboxylic acid with a mixture of nitric acid and sulfuric acid. The reaction yields a mixture of isomers, which can be separated through recrystallization.

Scientific Research Applications

2,5-Dinitropyrazole-3-carboxylic acid has been extensively studied for its potential as a high-energy density material. It has been used as a propellant in rocket engines and as an explosive in military applications. 2,5-Dinitropyrazole-3-carboxylic acid has also been studied for its potential as an energetic binder in composite propellants. Additionally, 2,5-Dinitropyrazole-3-carboxylic acid has been used as a precursor for the synthesis of other energetic materials.